Cas no 1917-16-4 (5-Benzylfuran-2-carboxylic acid)
5-Benzylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative characterized by a benzyl substituent at the 5-position of the furan ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its furan core and carboxylic acid functionality enable diverse reactivity, including esterification, amidation, and metal-catalyzed coupling reactions. The benzyl group enhances lipophilicity, making it useful for modifying physicochemical properties in drug design. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Its stability and well-defined structure facilitate its use in research and industrial settings requiring precise molecular scaffolds.
1917-16-4 structure
Product Name:5-Benzylfuran-2-carboxylic acid
CAS No:1917-16-4
MF:C12H10O3
MW:202.206003665924
CID:118210
PubChem ID:2832252
Update Time:2025-06-07
5-Benzylfuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzylfuran-2-carboxylic acid
- 2-Furancarboxylic acid,5-(phenylmethyl)-
- 5-Benzyl-2-furoic acid
- 5-Benzyl-2-furancarbonsaeure
- 5-Benzylbrenzschleimsaeure
- 5-Benzyl-furan-2-carbonsaeure
- 5-benzyl-furan-2-carboxylic acid
- AC1MD7MQ
- BB_SC-7338
- CHEBI:433662
- CHEMBL382520
- Oprea1_494585
- SureCN3532005
- 5-(phenylmethyl)furan-2-carboxylic acid
- 5-(phenylmethyl)-2-furancarboxylic acid
- CS-0315082
- SCHEMBL3532005
- SR-01000509799-1
- 1917-16-4
- OYAHUAHATRUQAN-UHFFFAOYSA-N
- AKOS005526453
- 5-benzylfuran-2-carboxylicAcid
- VS-01559
- A912602
- NCGC00321238-01
- AB01315034-02
- BDBM50175429
- SB61250
- SR-01000509799
- DTXSID00385329
-
- MDL： MFCD00449344
- Inchi： 1S/C12H10O3/c13-12(14)11-7-6-10(15-11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,13,14)
- InChI Key： OYAHUAHATRUQAN-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
- XLogP3: 2.8
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 359.7°C at 760 mmHg
- Flash Point: 171.4±24.6 °C
- Refractive Index: 1.582
- PSA: 50.44
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
5-Benzylfuran-2-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Sealed in dry,2-8°C
5-Benzylfuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B704043-10mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704043-50mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B704043-100mg |
5-benzylfuran-2-carboxylic Acid |
1917-16-4 | 100mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM195997-5g |
5-Benzyl-2-furoic acid |
1917-16-4 | 95% | 5g |
$711 | 2021-08-05 | |
| Chemenu | CM195997-1g |
5-Benzyl-2-furoic acid |
1917-16-4 | 95% | 1g |
$248 | 2023-03-07 | |
| Alichem | A159003060-5g |
5-Benzylfuran-2-carboxylic acid |
1917-16-4 | 95% | 5g |
$752.40 | 2023-09-02 | |
| Ambeed | A741245-1g |
5-Benzylfuran-2-carboxylic acid |
1917-16-4 | 95+% | 1g |
$225.0 | 2024-07-28 |
5-Benzylfuran-2-carboxylic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
1917-16-4 (5-Benzylfuran-2-carboxylic acid) Related Products
- 34885-96-6(2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)
- 4664-45-3(5-(4-methylbenzyl)-2-furoic Acid)
- 56311-37-6(5-Ethylfuran-2-carboxylic acid)
- 154232-83-4(2-Furancarboxylic acid, 5-(hydroxyphenylmethyl)-, methyl ester)
- 35897-51-9(2-Furancarboxylic acid, 5-benzoyl-)
- 58972-21-7(Methyl 5-Benzoyl-furan-2-carboxylate)
- 170632-15-2(2-Furancarboxylic acid, 5-(4-methylbenzoyl)-, methyl ester)
- 32529-55-8(2-Furancarboxaldehyde, 5-(hydroxyphenylmethyl)-)
- 61834-23-9(2-Furancarboxylic acid, 5-[(4-methylphenyl)methyl]-, methyl ester)
- 14497-25-7(5-propylfuran-2-carboxylic acid)
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